Cas no 1366288-70-1 ((3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366288-70-1
• MF: C₁₄H₁₇BrClNO₄
• MW: 378.646082639694
• CID: 6540424
• PubChem ID: 165500532
• Update Time: 2025-07-18

(3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 1366288-70-1
• EN300-1162811
• (3S)-3-(2-bromo-5-chlorophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H17BrClNO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)9-6-8(16)4-5-10(9)15/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： AEMVTXAYEIPXNS-NSHDSACASA-N
• SMILES： BrC1C=CC(=CC=1[C@H](CC(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 377.00295g/mol
• Monoisotopic Mass: 377.00295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Overview of (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366288-70-1)

The compound (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366288-70-1) is a chiral organic molecule with significant relevance in pharmaceutical and agrochemical research. Its structural complexity, featuring a bromine- and chlorine-substituted phenyl ring, along with a tert-butoxycarbonyl (Boc)-protected amino group, makes it a versatile intermediate in synthetic chemistry. Researchers frequently explore its applications in peptide synthesis, asymmetric catalysis, and drug discovery, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions in the field is: "How to optimize the synthesis of Boc-protected amino acid derivatives?" This compound addresses this demand by offering a stable, enantiomerically pure building block for N-protected amino acids. Its CAS No. 1366288-70-1 is often queried in databases like SciFinder and Reaxys, reflecting its industrial importance. The presence of both halogen substituents (bromo and chloro) enhances its utility in cross-coupling reactions, a hot topic in organometallic chemistry.

From a drug design perspective, the (3S)-configuration of this compound is critical for bioactivity, as it mimics natural L-amino acids. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, particularly for neurological targets. These applications resonate with the growing interest in precision medicine and personalized therapeutics, frequently discussed in AI-driven research platforms.

Environmental and regulatory considerations are also paramount. The compound’s Boc group facilitates cleaner deprotection compared to traditional methods, reducing waste—a key focus in green chemistry initiatives. Analytical techniques like HPLC and chiral chromatography are essential for quality control, another trending topic in pharmaceutical manufacturing forums.

In summary, (3S)-3-(2-bromo-5-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid exemplifies the intersection of structural innovation and practical utility. Its CAS No. 1366288-70-1 serves as a gateway to advanced research in medicinal chemistry and material science, addressing both academic curiosity and industrial demand.